Cas no 2386908-11-6 (3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid)

• Product Name: 3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid
• CAS No: 2386908-11-6
• MF: C₂₃H₁₉NO₄S
• MW: 405.46626496315
• CID: 5986080
• PubChem ID: 165895360
• Update Time: 2025-06-07

3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid
• 2386908-11-6
• EN300-6737444

• Inchi： 1S/C23H19NO4S/c25-22(26)21-18(13-9-10-13)11-20(29-21)24-23(27)28-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,11,13,19H,9-10,12H2,(H,24,27)(H,25,26)
• InChI Key： QYEKTUWSENLUKS-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C(=O)O)C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.10347926g/mol
• Monoisotopic Mass: 405.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 104Ų

Additional information on 3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid

Introduction to 3-Cyclopropyl-5-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic Acid (CAS No. 2386908-11-6)

3-Cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid (CAS No. 2386908-11-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid is particularly noteworthy. The presence of a cyclopropyl group, a fluorenyl moiety, and a thiophene ring provides a combination of lipophilic and aromatic characteristics that are essential for its biological activity. The carboxylic acid functional group further enhances its reactivity and solubility properties, making it a versatile candidate for drug development.

Recent studies have focused on the synthesis and optimization of 3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the thiophene ring and introduce the cyclopropyl and fluorenyl substituents. This method has been shown to yield high purity products with excellent yields, making it a preferred choice for large-scale production.

In terms of biological activity, 3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid has demonstrated significant potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been found to effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies have indicated that this compound may possess anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid have also been investigated. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 3-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid (CAS No. 2386908-11-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological and pharmacokinetic properties, make it an attractive candidate for further investigation and development as a novel therapeutic agent.